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Compound of Interest

Compound Name: Vancocine

Cat. No.: B1236761

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the chemical structure and functional

groups of Vancomycin, a critical glycopeptide antibiotic. The information is presented to support

advanced research and drug development activities.

Core Chemical Structure
Vancomycin is a complex, branched tricyclic glycosylated nonribosomal peptide.[1] Its core

structure is a heptapeptide, meaning it is composed of a chain of seven amino acids.[2] This

peptide backbone is intricately cross-linked to form a rigid, three-dimensional conformation.

Key structural features include chlorinated tyrosine units and a disaccharide moiety composed

of glucose and vancosamine.[2]

The molecular formula of Vancomycin is C66H75Cl2N9O24, and its molecular weight is

approximately 1449.3 g/mol .[1][3][4] The complex arrangement of its atoms and functional

groups is pivotal to its mechanism of action, which involves binding to the D-alanyl-D-alanine

termini of peptidoglycan precursors in bacterial cell walls, thereby inhibiting cell wall synthesis.

[1]
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Quantitative Physicochemical Data
The following table summarizes key quantitative data for Vancomycin:

Property Value Reference(s)

Molecular Formula C66H75Cl2N9O24 [3][4]

Molecular Weight 1449.27 g/mol [1]

Formula Weight (HCl salt) 1485.71 g/mol [5][6]

pKa Values
2.18, 7.75, 8.89, 9.59, 10.4,

12.0
[7]

UV λmax (in H2O) 282 nm [6]

Key Functional Groups
Vancomycin's structure is rich in a variety of functional groups that contribute to its solubility,

binding affinity, and overall antibiotic activity. The primary functional groups include:

Carboxylic Acid: A single carboxyl group is present, contributing to the molecule's acidic

properties.[2][7]

Amino Groups: There are two amino groups, a primary and a secondary amine (N-methyl),

which are basic in nature.[2][7]

Phenolic Hydroxyl Groups: Three phenolic hydroxyl groups are part of the aromatic ring

structures.[2]

Alcoholic Hydroxyl Groups: Numerous alcoholic hydroxyl groups are present on the peptide

backbone and the sugar moieties.[7]

Amide Groups: The peptide backbone is formed by amide linkages.[7]

Ether Linkages: Two ether bonds contribute to the formation of the three large rings in the

structure.[2]
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Chlorine Atoms: Two chlorine atoms are substituted on the tyrosine residues.[2]

Glycosidic Linkage: A disaccharide is attached to the peptide core via a glycosidic bond.[2]

The presence of both acidic (carboxylic acid, phenolic hydroxyls) and basic (amino) groups

makes Vancomycin an amphoteric molecule.[6]
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Caption: Diagram illustrating the core components and key functional groups of the

Vancomycin molecule.
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Experimental Protocols for Structural Elucidation
The complex structure of Vancomycin has been elucidated and is routinely verified using a

combination of spectroscopic and spectrometric techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for determining the three-dimensional structure of

Vancomycin and its interactions with other molecules.

Methodology:

Sample Preparation: Dissolve Vancomycin hydrochloride in a suitable deuterated solvent,

such as deuterium oxide (D₂O) or dimethyl sulfoxide-d₆ (DMSO-d₆).[8][9] A common solvent

system for studying interactions is a 9:1 mixture of H₂O and D₂O.[10]

Data Acquisition:

Acquire one-dimensional (1D) ¹H and ¹³C NMR spectra.

Perform two-dimensional (2D) NMR experiments such as COSY (Correlation

Spectroscopy) to identify proton-proton couplings, and HMQC (Heteronuclear Multiple

Quantum Coherence) or HSQC (Heteronuclear Single Quantum Coherence) to correlate

directly bonded protons and carbons.[8]

Utilize HMBC (Heteronuclear Multiple Bond Coherence) to identify long-range proton-

carbon correlations, which is crucial for assigning quaternary carbons and piecing together

the molecular framework.[8]

Employ NOESY (Nuclear Overhauser Effect Spectroscopy) to determine through-space

proximities of protons, providing insights into the 3D structure and conformation.[10]

Data Analysis: The complex spectra, often with overlapping signals, are meticulously

analyzed to assign each proton and carbon signal to its specific position in the molecule.[8]

Changes in chemical shifts upon binding to a ligand (e.g., N-acetyl-D-Ala-D-Ala) can be

monitored to map the binding site.[11]
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Mass Spectrometry (MS)
Mass spectrometry is used to determine the exact molecular weight and elemental composition

of Vancomycin and to study its fragmentation patterns.

Methodology:

Sample Introduction and Ionization:

Introduce a solution of Vancomycin into the mass spectrometer, often coupled with liquid

chromatography (LC/MS) for separation from impurities.[12]

Utilize a soft ionization technique, such as Electrospray Ionization (ESI), to generate intact

molecular ions.[8] ESI is typically operated in positive ion mode.[12]

Mass Analysis:

In a high-resolution mass spectrometer (e.g., Time-of-Flight or Orbitrap), the mass-to-

charge ratio (m/z) of the quasi-molecular ion is measured with high accuracy. For

Vancomycin, this is often observed as [M+H]⁺ at m/z 1448.4380 or the doubly charged ion

[M+2H]²⁺ at m/z 725.[8][13]

Tandem Mass Spectrometry (MS/MS):

Select the precursor ion of interest (e.g., m/z 725) and subject it to collision-induced

dissociation (CID).

Analyze the resulting product ions to obtain structural information. A characteristic

fragmentation is the loss of the vancosamine sugar.[13]

Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in Vancomycin by

measuring the absorption of infrared radiation.

Methodology:
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Sample Preparation: Prepare the sample as a KBr (potassium bromide) pellet by mixing a

small amount of Vancomycin with dry KBr powder and pressing it into a transparent disk.[14]

Alternatively, for studying interactions in solution, dissolve the sample in D₂O.[15]

Data Acquisition: Record the IR spectrum over the mid-infrared range (typically 4000-400

cm⁻¹).

Data Analysis:

Assign the observed absorption bands to specific functional group vibrations. For

example, the asymmetric stretch of the carboxylate group can be observed around 1588

cm⁻¹.[15]

Compare the spectrum of a sample to that of a reference standard for identification and

purity assessment.[16]

Changes in the IR spectrum upon complexation with a target peptide can indicate which

functional groups are involved in the binding interaction.[15]
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Logical Workflow for Vancomycin Structural Analysis
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Caption: A typical workflow for the comprehensive structural analysis of Vancomycin.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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